Cas no 1009333-80-5 (7-Bromo-3-hydroxy-Furo[3,2-c]pyridine-2-carboxylic acid ethyl ester)

• Product Name: 7-Bromo-3-hydroxy-Furo[3,2-c]pyridine-2-carboxylic acid ethyl ester
• CAS No: 1009333-80-5
• MF: C₁₀H₈BrNO₄
• MW: 286.078822135925
• MDL: MFCD13191763
• CID: 2145855
• Update Time: 2025-06-28

7-Bromo-3-hydroxy-Furo[3,2-c]pyridine-2-carboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• 7-bromo-3-hydroxy-Furo[3,2-c]pyridine-2-carboxylic acid ethyl ester
• Furo[3,2-c]pyridine-2-carboxylic acid, 7-bromo-3-hydroxy-, ethyl ester
• JQEBDKPNMXJDEH-UHFFFAOYSA-N
• ethyl 7-bromo-3-hydroxy-furo[3,2-c]pyridine-2-carboxylate
• Ethyl 7-bromo-3-hydroxy-furo [3,2-c]pyridine-2-carboxylate
• 7-Bromo-3-hydroxyfuro[3,2-c]pyridine-2-carboxylic acid ethyl ester
• 7-Bromo-3-hydroxy-Furo[3,2-c]pyridine-2-carboxylic acid ethyl ester

• MDL： MFCD13191763
• Inchi： 1S/C10H8BrNO4/c1-2-15-10(14)9-7(13)5-3-12-4-6(11)8(5)16-9/h3-4,13H,2H2,1H3
• InChI Key： JQEBDKPNMXJDEH-UHFFFAOYSA-N
• SMILES： BrC1=CN=CC2C(=C(C(=O)OCC)OC=21)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 276
• Topological Polar Surface Area: 72.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid esters
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Furans Furoic acid and derivatives Furoic acid esters

Additional information on 7-Bromo-3-hydroxy-Furo[3,2-c]pyridine-2-carboxylic acid ethyl ester

Introduction to 7-Bromo-3-hydroxy-Furo[3,2-c]pyridine-2-carboxylic acid ethyl ester (CAS No. 1009333-80-5)

7-Bromo-3-hydroxy-Furo[3,2-c]pyridine-2-carboxylic acid ethyl ester, with the chemical formula C₉H₈BrNO₄ and CAS number 1009333-80-5, is a significant compound in the field of pharmaceutical chemistry. This heterocyclic compound features a fused pyridine and furan ring system, making it a valuable scaffold for the development of novel bioactive molecules. The presence of both 7-bromo and 3-hydroxy substituents provides multiple sites for chemical modification, enabling the synthesis of derivatives with tailored pharmacological properties.

The compound's structure is particularly intriguing due to its potential applications in medicinal chemistry. The furo[3,2-c]pyridine core is a privileged scaffold that has been extensively explored in the design of drugs targeting various diseases. Recent studies have highlighted the importance of this scaffold in developing small-molecule inhibitors for enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The 7-bromo group serves as a versatile handle for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, while the 3-hydroxy group can be modified through oxidation or esterification to introduce additional biological activity.

In the context of drug discovery, 7-Bromo-3-hydroxy-Furo[3,2-c]pyridine-2-carboxylic acid ethyl ester has garnered attention for its role in synthesizing kinase inhibitors. Kinases are critical enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with various diseases, including cancer. By leveraging the unique structural features of this compound, researchers have been able to develop potent inhibitors that selectively target specific kinases. For instance, derivatives of this scaffold have shown promise in inhibiting tyrosine kinases, which are overexpressed in many cancerous cells.

The ethyl ester moiety at the 2-position of the pyridine ring adds another layer of flexibility to this compound. This ester group can be hydrolyzed to yield a carboxylic acid, which can then be further functionalized into amides or other derivatives. Such modifications are crucial for optimizing pharmacokinetic properties and improving drug-like characteristics. Moreover, the carboxylic acid derivative can be coupled with various amino acids or peptides to generate peptidomimetics, which are known to exhibit enhanced stability and bioavailability.

Recent advancements in computational chemistry have also facilitated the rational design of derivatives based on 7-Bromo-3-hydroxy-Furo[3,2-c]pyridine-2-carboxylic acid ethyl ester. Molecular docking studies have been instrumental in identifying potential binding pockets on target proteins, allowing researchers to fine-tune the structure for improved affinity and selectivity. These computational approaches have been complemented by experimental validation through high-throughput screening and X-ray crystallography, providing a robust framework for hit-to-drug development.

The synthesis of 7-Bromo-3-hydroxy-Furo[3,2-c]pyridine-2-carboxylic acid ethyl ester involves multi-step organic transformations that highlight its synthetic utility. Starting from commercially available precursors such as furoic acid and bromopyridines, key intermediates can be obtained through condensation reactions followed by bromination and hydroxylation steps. The final esterification step is typically carried out using mild conditions to preserve the integrity of the heterocyclic system. This synthetic route underscores the compound's accessibility and its potential for large-scale production.

The biological activity of this compound has been explored in several preclinical studies. Notably, derivatives of this scaffold have demonstrated inhibitory effects on enzymes involved in DNA repair and replication, suggesting their potential use in anticancer therapies. Additionally, some modifications have shown anti-inflammatory properties by targeting cyclooxygenase (COX) enzymes or other inflammatory mediators. These findings underscore the versatility of 7-Bromo-3-hydroxy-Furo[3,2-c]pyridine-2-carboxylic acid ethyl ester as a lead compound for drug development.

The future directions for research on this compound include exploring its role in modulating immune responses and neurodegenerative diseases. The fused heterocyclic system provides a rich chemical space for designing molecules that can interact with complex biological targets. Furthermore, green chemistry principles are being increasingly applied to optimize synthetic routes, making the production of this compound more sustainable and environmentally friendly.

In conclusion, 7-Bromo-3-hydroxy-Furo[3,2-c]pyridine-2-carboxylic acid ethyl ester (CAS No. 1009333-80-5) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive scaffold for developing novel therapeutic agents. As our understanding of biological pathways continues to evolve, compounds like this will play an increasingly important role in addressing unmet medical needs.